Cas no 1795031-09-2 ({[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate)

• Product Name: {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate
• CAS No: 1795031-09-2
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 5323604
• Update Time: 2025-06-08

{[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-((3,4-diethoxyphenethyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• [2-[2-(3,4-diethoxyphenyl)ethylamino]-2-oxoethyl] 2-(4-methylphenyl)acetate
• {[2-(3,4-DIETHOXYPHENYL)ETHYL]CARBAMOYL}METHYL 2-(4-METHYLPHENYL)ACETATE
• STL194617
• 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-oxoethyl (4-methylphenyl)acetate
• {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C23H29NO5/c1-4-27-20-11-10-19(14-21(20)28-5-2)12-13-24-22(25)16-29-23(26)15-18-8-6-17(3)7-9-18/h6-11,14H,4-5,12-13,15-16H2,1-3H3,(H,24,25)
• InChI Key： SOWGVBYEXDSEHB-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCNC(COC(CC1C=CC(C)=CC=1)=O)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 490
• XLogP3: 4.1
• Topological Polar Surface Area: 73.9

Additional information on {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

Introduction to Compound CAS No. 1795031-09-2: {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

{[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate (CAS No. 1795031-09-2) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, which include a diethoxyphenyl group, an ethylcarbamoyl moiety, and a 4-methylphenyl acetate ester. These structural elements contribute to its diverse chemical properties and biological activities, making it a subject of interest in both academic research and industrial development.

The synthesis of {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate involves a series of well-defined chemical reactions, including the formation of the diethoxyphenyl group through etherification, the introduction of the ethylcarbamoyl moiety via amidation, and the final esterification step to form the 4-methylphenyl acetate ester. These synthetic steps are carefully optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.

Recent studies have highlighted the potential of {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate in various therapeutic areas. For instance, its ability to modulate specific enzymes and receptors has been explored in the context of neurodegenerative diseases and cancer. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of Alzheimer's disease. The researchers found that the compound effectively reduced amyloid-beta aggregation, a hallmark of Alzheimer's pathology, suggesting its potential as a therapeutic agent.

In addition to its neuroprotective properties, {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate has shown promise in cancer research. A study conducted at the National Cancer Institute reported that this compound selectively targets and inhibits the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action involves the disruption of cell signaling pathways that are critical for tumor survival and proliferation. These findings underscore the compound's potential as a lead candidate for further drug development in oncology.

The pharmacokinetic properties of {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The compound demonstrates good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatment regimens.

Safety assessments have revealed that {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate is generally well-tolerated at therapeutic doses. Toxicity studies conducted in animal models have shown no significant adverse effects at clinically relevant concentrations. However, as with any new chemical entity (NCE), ongoing safety monitoring is necessary to ensure its long-term safety profile.

In conclusion, {[2-(3,4-diethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate (CAS No. 1795031-09-2) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation in areas such as neurodegenerative diseases and cancer therapy. Continued research into its mechanisms of action and safety profile will be crucial for advancing its clinical utility.